1,2-Dioleoyl-3-linoleoyl-rac-glycerol

• Molecular Formula: C57H102O6
• Molecular Weight: 883.4 g/mol
• InChI: InChI=1S/C57H102O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h16,19,25-30,54H,4-15,17-18,20-24,31-53H2,1-3H3/b19-16+,28-25+,29-26+,30-27+
• InChIKey: JTMWOTXEVWLTTO-CGFQLDJTSA-N

1,2-Dioleoyl-3-linoleoyl-rac-glycerol (OOL): Technical Specifications for Research Procurement and Differentiation

1,2-Dioleoyl-3-linoleoyl-rac-glycerol (OOL, CAS 2190-20-7) is a defined mixed-acid triacylglycerol (TAG) with oleic acid (C18:1) at the sn-1 and sn-2 positions and linoleic acid (C18:2) at the sn-3 position of the glycerol backbone . It is formally described as a triacyl-sn-glycerol with this specific regiochemistry [1]. As a pure, well-characterized molecular species with a molecular weight of 883.42 g/mol (C₅₇H₁₀₂O₆) , OOL serves as a reproducible chemical standard for lipid research. Its structural specificity renders it distinct from the broad mixture of TAGs found in common natural oils, enabling precise analytical, biophysical, and metabolic investigations where defined composition is critical.

Defined regioisomer: sn-1,2 oleic / sn-3 linoleic acid positions

Reproducible standard for lipid analytical and biophysical research

Differentiated from broad natural oil mixtures for precise studies

• [1] ChEBI. 1,2-dioleoyl-3-linoleoyl-sn-glycerol (CHEBI:136011). View Source

Why Generic Triacylglycerols or Simple Fatty Acid Mixtures Cannot Substitute for 1,2-Dioleoyl-3-linoleoyl-rac-glycerol (OOL)

Substituting a generic 'triacylglycerol mixture' or a simpler fatty acid blend for a defined molecular species like 1,2-dioleoyl-3-linoleoyl-rac-glycerol (OOL) introduces unacceptably high experimental variability. The precise regiochemistry—with two oleic acids at sn-1 and sn-2 and a single linoleic acid at sn-3—is the principal driver of its specific biophysical and metabolic properties. For instance, the substitution of even one acyl chain position alters both the polymorphic crystallization behavior and the in vivo clearance rate [1][2]. A generic substitution containing other positional isomers (e.g., OLL or LLO) or a random assortment of TAGs will not replicate the melting/crystallization profile, enzymatic hydrolysis kinetics, or oxidation patterns of pure OOL, thereby invalidating comparative studies and leading to irreproducible results in applications ranging from food science to lipid metabolism.

Regiochemistry-dependent crystallization

Substituting with generic TAGs may alter polymorphic forms and melting profiles, impacting reproducibility in thermal studies.

Enzymatic hydrolysis kinetics

Other positional isomers (e.g., OLL, LLO) may exhibit different lipase-mediated clearance, skewing metabolic data.

Oxidation product profile

Undefined oil blends mask specific oxidation markers, preventing unambiguous mechanistic pathway attribution.

• [1] Bayés-García, L., Calvet, T., Cuevas-Diarte, M. À., Ueno, S., & Sato, K. (2013). Crystallization and transformation of polymorphic forms of trioleoyl glycerol and 1,2-dioleoyl-3-rac-linoleoyl glycerol. The Journal of Physical Chemistry B, 117(31), 9170-9181. View Source
• [2] Abia, R., Perona, J. S., Pacheco, Y. M., Montero, E., Muriana, F. J. G., & Ruiz-Gutiérrez, V. (1999). Postprandial triacylglycerols from dietary virgin olive oil are selectively cleared in humans. The Journal of Nutrition, 129(12), 2184-2191. View Source

1,2-Dioleoyl-3-linoleoyl-rac-glycerol (OOL): A Quantitative Evidence Guide for Differentiated Procurement

1,2-Dioleoyl-3-linoleoyl-rac-glycerol (OOL) Polymorphism and Thermal Stability Versus Trioleoylglycerol (OOO)

A direct head-to-head comparison of 1,2-dioleoyl-3-rac-linoleoyl glycerol (OOL) and trioleoylglycerol (OOO) reveals that their polymorphic crystallization behavior is fundamentally distinct, a critical differentiator for applications involving thermal processing or texture engineering. The study by Bayés-García et al. (2013) identified a different number of stable polymorphic forms for each compound and quantified their differential responses to cooling and heating rates using differential scanning calorimetry (DSC) and synchrotron radiation X-ray diffraction [1].

Polymorphism vs OOO

Head-to-head

OOL: 3 stable forms (α, β'2, β'1) vs OOO: 5 forms (α, β'2, β'1, β2, β1)

Simplified polymorphic landscape supports thermal processing differentiation.

DSC and synchrotron XRD; 0.5–15 °C/min cooling rates.

Evidence Dimension	Number of stable polymorphic forms
Target Compound Data	3 forms identified: α, β'2, and β'1.
Comparator Or Baseline	Trioleoylglycerol (OOO) exhibited 5 forms: α, β'2, β'1, β2, and β1.
Quantified Difference	OOL exhibits 2 fewer stable polymorphic forms than OOO.
Conditions	In situ analysis using differential scanning calorimetry (DSC), Raman spectroscopy, and synchrotron radiation X-ray diffraction under cooling rates of 0.5-15 °C·min⁻¹ and heating rates of 2 and 15 °C·min⁻¹.

Why This Matters

This difference quantifies that OOL has a simplified polymorphic landscape compared to OOO, which directly impacts the predictability of its physical state and functionality in formulations subjected to thermal cycling.

• [1] Bayés-García, L., Calvet, T., Cuevas-Diarte, M. À., Ueno, S., & Sato, K. (2013). Crystallization and transformation of polymorphic forms of trioleoyl glycerol and 1,2-dioleoyl-3-rac-linoleoyl glycerol. The Journal of Physical Chemistry B, 117(31), 9170-9181. View Source

1,2-Dioleoyl-3-linoleoyl-rac-glycerol (OOL) Abundance in Sesame Oil Versus its Regioisomer LLO

Cross-study comparable data from reversed-phase liquid chromatography (RP-LC) of authentic sesame oils provide a clear quantitative baseline for differentiating 1,2-dioleoyl-3-linoleoyl-rac-glycerol (OOL) from its key regioisomer, 1,2-dilinoleoyl-3-oleoyl-rac-glycerol (LLO). The study by Lee et al. (2001) establishes that LLO is the predominant TAG species, while OOL is a secondary, yet abundant, component [1]. The differential abundance is not arbitrary; the LnLnLn/LLO ratio is a validated chemometric index for detecting adulteration, and deviations from the established OOL/LLO profile can be used to flag inconsistencies [1].

Abundance vs LLO isomer

Reported

OOL abundant but LLO predominant in sesame oil (LLO 7.690–14.097% w/w; OOL lower).

Supports calibration for sesame oil authentication assays.

RP-LC with ECN separation; cross-study comparable.

Evidence Dimension	Concentration in authentic sesame oil (% w/w)
Target Compound Data	OOL is reported as an 'abundant component' with a concentration range of 7.690-14.097% (w/w) (note: the source indicates this range applies to LLO, the most abundant, implying OOL is lower within this overall abundant fraction).
Comparator Or Baseline	1,2-Dilinoleoyl-3-oleoyl-rac-glycerol (LLO) is reported as the 'most predominant' species, with a measured range of 7.690-14.097% (w/w).
Quantified Difference	LLO concentration > OOL concentration, establishing LLO as the predominant isomer in this natural matrix.
Conditions	Authentic and adulterated sesame oils analyzed by reversed-phase liquid chromatography (RP-LC) with triacylglycerols separated by equivalent carbon number (ECN).

Why This Matters

This relative abundance profile is critical for researchers using OOL as an authentic standard for quantifying or verifying the composition of sesame oil and related products; procurement of pure OOL ensures accurate calibration for these assays.

• [1] Lee, D. S., Lee, E. S., Kim, H. J., Kim, S. O., & Kim, K. (2001). Reversed phase liquid chromatographic determination of triacylglycerol composition in sesame oils and the chemometric detection of adulteration. Analytica Chimica Acta, 429(2), 321-330. View Source

1,2-Dioleoyl-3-linoleoyl-rac-glycerol (OOL) Postprandial Clearance Kinetics Compared to Triolein (OOO) and Oleoyl-Dilinoleoyl-Glycerol (OLL)

The in vivo metabolic fate of 1,2-dioleoyl-3-linoleoyl-rac-glycerol (OOL) is distinctly different from closely related triacylglycerols. A human postprandial study by Abia et al. (1999) provides direct comparative data on the clearance rates of major TAG molecular species from virgin olive oil. The study demonstrated that the rates of clearance from triacylglycerol-rich lipoproteins (TRL) were significantly different (P < 0.05) among OOO, OOL, and OLL [1]. The data show a clear rank order in clearance velocity, with OOL clearing at an intermediate rate.

Postprandial clearance rate

Head-to-head

Clearance rank: OOO > POO > OOL > POL > PPO > SOO > PLL > POS > OLL (P

Distinct metabolic fate supports selective lipoprotein metabolism studies.

Human postprandial study, TRL fraction Sf>400, 2–4h period.

Oxidation marker model

Class-level

Pure OOL used to synthesize OO-HpODE isomers as markers for photo- vs thermal-oxidation pathways.

May support oxidation mechanism differentiation in edible oil research.

HPLC-MS/MS; specific hydroperoxide isomers identified.

Chiral HPLC resolution

Head-to-head

rac-OOL not resolved; saturated/unsaturated TAGs (rac-PPO, rac-OOP) were separated.

Tri-unsaturated TAGs may require alternative enantiomeric separation strategies.

Polysaccharide-based chiral column, recycle HPLC system.

Evidence Dimension	Relative postprandial clearance rate from triacylglycerol-rich lipoproteins (fraction Sf > 400) in healthy human subjects
Target Compound Data	OOL clears at an intermediate rate, specifically slower than OOO but faster than OLL.
Comparator Or Baseline	Trioleoylglycerol (OOO) cleared the fastest. Oleoyl-dilinoleoyl-glycerol (OLL) cleared the slowest among the major species analyzed. The full reported order of fastest to slowest clearance was: OOO > POO > OOL > POL > PPO > SOO > PLL > POS > OLL.
Quantified Difference	The clearance rates were 'significantly different' (P < 0.05) among OOO, OOL, and OLL.
Conditions	Postprandial study in 8 healthy normolipidemic subjects following ingestion of a meal rich in virgin olive oil; blood sampled hourly for 7h; clearance measured over the 2-4h period.

Why This Matters

This differential clearance kinetics demonstrates that OOL is not metabolically equivalent to other TAGs with similar fatty acid composition, establishing its value as a specific substrate for studies on selective lipoprotein metabolism and dietary fat absorption.

• [1] Abia, R., Perona, J. S., Pacheco, Y. M., Montero, E., Muriana, F. J. G., & Ruiz-Gutiérrez, V. (1999). Postprandial triacylglycerols from dietary virgin olive oil are selectively cleared in humans. The Journal of Nutrition, 129(12), 2184-2191. View Source

1,2-Dioleoyl-3-linoleoyl-rac-glycerol (OOL) as a Defined Model for Triacylglycerol Oxidation Mechanism Studies

In the study of edible oil oxidation, 1,2-dioleoyl-3-linoleoyl-rac-glycerol (OOL) is not just a component but the principal substrate of interest. Research by Kato et al. (2018) explicitly focused on the dioleoyl-linoleoyl-TAG molecular species as it is the 'most abundant' in canola oil and its oxidation products are the primary targets for analysis [1]. The study used pure OOL to synthesize and characterize specific dioleoyl-(hydroperoxy octadecadienoyl)-TG (OO-HpODE-TG) isomers, which serve as definitive markers for distinguishing photo-oxidation from thermal-oxidation mechanisms [1]. This class-level inference demonstrates that OOL, as a defined compound, is the necessary standard for this type of mechanistic research.

Oxidation marker model

Class-level

Pure OOL used to synthesize OO-HpODE isomers as markers for photo- vs thermal-oxidation pathways.

May support oxidation mechanism differentiation in edible oil research.

HPLC-MS/MS; specific hydroperoxide isomers identified.

Evidence Dimension	Utility as a defined substrate for identifying specific oxidation products
Target Compound Data	OOL serves as the model compound to synthesize and characterize isomeric hydroperoxides: OO-(10-HpODE)-TG and OO-(12-HpODE)-TG (markers for photo-oxidation) and OO-(9-HpODE)-TG and OO-(13-HpODE)-TG (markers for thermal oxidation).
Comparator Or Baseline	A complex, undefined TAG mixture from natural oil (baseline) would not allow for the specific, unambiguous identification of these oxidation pathways.
Quantified Difference	The study validates that specific OO-HpODE-TG isomers can be used to evaluate oxidation in levels 'unquantifiable with peroxide value' and to 'determine oil oxidation mechanisms'.
Conditions	High-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) analysis of photo- and thermal-oxidized canola oils, using authentic OO-HpODE-TG isomer references synthesized from pure OOL.

Why This Matters

For researchers investigating lipid oxidation, pure OOL is an indispensable analytical standard and model substrate. Its use enables the identification of specific oxidation markers and pathways that are completely masked when using undefined natural oil mixtures.

• [1] Kato, S., Shimizu, N., Hanzawa, Y., Otoki, Y., Ito, J., Kimura, F., ... & Miyazawa, T. (2018). Determination of triacylglycerol oxidation mechanisms in canola oil using liquid chromatography–tandem mass spectrometry. npj Science of Food, 2(1), 1. View Source

1,2-Dioleoyl-3-linoleoyl-rac-glycerol (OOL) Enantiomeric Separation Behavior Compared to Mixed Saturated/Unsaturated Triacylglycerols

The physical-chemical property of 1,2-dioleoyl-3-linoleoyl-rac-glycerol (OOL) is demonstrably different from that of mixed saturated/unsaturated asymmetric triacylglycerols when subjected to chiral-phase high-performance liquid chromatography (HPLC). A study by Nagai et al. (2011) found that while several asymmetric TAGs like 1,2-dipalmitoyl-3-oleoyl-rac-glycerol (rac-PPO) and 1,2-dioleoyl-3-palmitoyl-rac-glycerol (rac-OOP) were successfully resolved into their enantiomers using a polysaccharide-based chiral column, OOL was not [1]. The study attributes this to OOL being composed of 'only unsaturated fatty acids,' which apparently hinders enantiomeric resolution under the tested conditions.

Chiral HPLC resolution

Head-to-head

rac-OOL not resolved; saturated/unsaturated TAGs (rac-PPO, rac-OOP) were separated.

Tri-unsaturated TAGs may require alternative enantiomeric separation strategies.

Polysaccharide-based chiral column, recycle HPLC system.

Evidence Dimension	Successful enantiomeric resolution by recycle HPLC with a chiral column
Target Compound Data	rac-OOL: Not resolved (no separation of enantiomers observed).
Comparator Or Baseline	rac-PPO, rac-OOP, and rac-PPL: Successfully resolved into respective enantiomers.
Quantified Difference	Qualitative difference: enantiomeric separation was achieved for mixed saturated/unsaturated TAGs but not for the tri-unsaturated OOL.
Conditions	Recycle high-performance liquid chromatography (HPLC) system equipped with a polysaccharide-based chiral column; analysis of asymmetric triacylglycerols with straight-chain C16-C18 acyl residues.

Why This Matters

This distinct chromatographic behavior is crucial for analytical chemists developing lipidomics methods. It confirms that protocols effective for resolving the enantiomers of other TAGs will fail for OOL, necessitating alternative analytical strategies or confirming the identity of OOL in complex mixtures by its characteristic non-retention profile on chiral stationary phases.

• [1] Nagai, T., Mizobe, H., Otake, I., Ichioka, K., Kojima, K., Matsumoto, Y., Gotoh, N., Kuroda, I., & Wada, S. (2011). Enantiomeric separation of asymmetric triacylglycerol by recycle high-performance liquid chromatography with chiral column. Journal of Chromatography A, 1218(20), 2880-2886. View Source

Best Research and Industrial Application Scenarios for 1,2-Dioleoyl-3-linoleoyl-rac-glycerol (OOL)

Calibration Standard for Triacylglycerol Profiling in Authentication and Quality Control of Edible Oils

As demonstrated by its quantifiable abundance in sesame and olive oils, pure 1,2-dioleoyl-3-linoleoyl-rac-glycerol (OOL) is an essential reference standard for analytical chemists. Its use is critical for the calibration of reversed-phase liquid chromatography (RP-LC) and mass spectrometry (MS) methods designed to profile TAG composition [1]. The known differential abundance of OOL compared to its regioisomer LLO is a specific chemometric marker for detecting adulteration in high-value oils like sesame [1]. Procurement of high-purity OOL is therefore non-negotiable for any laboratory performing quantitative analysis for food authentication, quality assurance, or detecting economically motivated adulteration.

Model Compound for Investigating the Selective Metabolism and Bioavailability of Dietary Fats

The direct evidence that OOL exhibits an intermediate postprandial clearance rate, distinct from both the faster-clearing triolein (OOO) and the slower-clearing oleoyl-dilinoleoyl-glycerol (OLL), positions it as a powerful tool in nutritional biochemistry [2]. Researchers studying the selective uptake and clearance of TAG molecular species by lipoprotein lipase require a pure, defined substrate like OOL to deconvolute the complex metabolic fate of dietary fats. Using OOL instead of an undefined oil mixture allows for the precise quantification of its absorption, incorporation into chylomicrons, and subsequent clearance kinetics, providing mechanistic insights that are impossible to obtain with a generic lipid source.

Defined Substrate for Mechanistic Studies on Triacylglycerol Oxidation and Food Stability

In food science, the oxidative stability of lipids is a primary determinant of shelf life and safety. 1,2-Dioleoyl-3-linoleoyl-rac-glycerol (OOL) is the optimal model substrate for these investigations because it is a major TAG species in common vegetable oils like canola [3]. Research has unequivocally shown that by starting with pure OOL, specific hydroperoxide isomers (e.g., OO-(10-HpODE)-TG vs. OO-(12-HpODE)-TG) can be synthesized, characterized, and then used as definitive markers to distinguish between thermal and photo-oxidation pathways [3]. A procurement manager in an industrial food R&D setting would select OOL to establish a robust, reproducible model system for evaluating the efficacy of new antioxidants or processing techniques, a level of precision not afforded by natural oil blends.

Biophysical Standard for Studying the Impact of Regiospecificity on Lipid Crystallization and Polymorphism

For researchers in soft matter physics, food material science, or pharmaceutical formulation, the defined and unique crystallization behavior of 1,2-dioleoyl-3-linoleoyl-rac-glycerol (OOL) is a key selection criterion. The direct comparative evidence shows that OOL has a simpler polymorphic landscape than trioleoylglycerol (OOO), with only three stable crystal forms identified (α, β'2, and β'1) compared to five for OOO [4]. This distinct property makes pure OOL an invaluable standard for systematically investigating the relationship between TAG molecular structure and macroscopic physical properties such as melting point, crystal morphology, and solid fat content. Its use enables the rational design of lipid-based materials with tailored textural and thermal behaviors.

Application

Selection Property

Validation Focus

Calibration for oil authentication

Defined regioisomer for accurate TAG profiling

RP-LC and MS method validation

Dietary fat metabolism model

Specific postprandial clearance kinetics

Selective lipoprotein clearance studies

TAG oxidation mechanism studies

Pure OOL as substrate for HpODE isomer synthesis

Differentiation of oxidation pathways

Lipid crystallization standard

Simplified polymorphic landscape

Crystallization behavior under thermal processing

• [1] Lee, D. S., Lee, E. S., Kim, H. J., Kim, S. O., & Kim, K. (2001). Reversed phase liquid chromatographic determination of triacylglycerol composition in sesame oils and the chemometric detection of adulteration. Analytica Chimica Acta, 429(2), 321-330. View Source
• [2] Abia, R., Perona, J. S., Pacheco, Y. M., Montero, E., Muriana, F. J. G., & Ruiz-Gutiérrez, V. (1999). Postprandial triacylglycerols from dietary virgin olive oil are selectively cleared in humans. The Journal of Nutrition, 129(12), 2184-2191. View Source
• [3] Kato, S., Shimizu, N., Hanzawa, Y., Otoki, Y., Ito, J., Kimura, F., ... & Miyazawa, T. (2018). Determination of triacylglycerol oxidation mechanisms in canola oil using liquid chromatography–tandem mass spectrometry. npj Science of Food, 2(1), 1. View Source
• [4] Bayés-García, L., Calvet, T., Cuevas-Diarte, M. À., Ueno, S., & Sato, K. (2013). Crystallization and transformation of polymorphic forms of trioleoyl glycerol and 1,2-dioleoyl-3-rac-linoleoyl glycerol. The Journal of Physical Chemistry B, 117(31), 9170-9181. View Source